Cas no 2171377-79-8 (4-ethoxy-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid)

• Product Name: 4-ethoxy-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid
• CAS No: 2171377-79-8
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6015269
• PubChem ID: 165586843
• Update Time: 2025-11-06

4-ethoxy-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid
• 2171377-79-8
• EN300-1528872
• 4-ethoxy-1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]pyrrolidine-3-carboxylic acid

• Inchi： 1S/C26H30N2O6/c1-3-22(24(29)28-13-20(25(30)31)23(14-28)33-4-2)27-26(32)34-15-21-18-11-7-5-9-16(18)17-10-6-8-12-19(17)21/h5-12,20-23H,3-4,13-15H2,1-2H3,(H,27,32)(H,30,31)/t20?,22-,23?/m1/s1
• InChI Key： HGOBZWKKWDZDKW-GTMAMOSYSA-N
• SMILES： O(CC)C1CN(C([C@@H](CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 105Ų

Additional information on 4-ethoxy-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid

Introduction to 4-ethoxy-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid (CAS No. 2171377-79-8)

4-ethoxy-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid, identified by its CAS number 2171377-79-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The intricate structure of this molecule, featuring a pyrrolidine core, ethoxy substituents, and a fluorenylmethoxycarbonyl (Fmoc) protected amino group, positions it as a valuable scaffold for the development of novel therapeutic agents.

The Fmoc moiety in the molecule is particularly noteworthy, as it is commonly employed in peptide synthesis and protease inhibition studies. The presence of this group suggests potential applications in the development of peptidomimetics or protease inhibitors, which are critical in addressing various diseases, including cancer and inflammatory disorders. Furthermore, the pyrrolidine ring is a well-documented pharmacophore in drug discovery, known for its ability to enhance binding affinity and metabolic stability in drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural and functional properties of such complex molecules with greater precision. The three-dimensional conformation of 4-ethoxy-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid has been investigated using advanced techniques such as X-ray crystallography and NMR spectroscopy. These studies have provided insights into its binding interactions with biological targets, which are essential for understanding its mechanism of action.

The compound’s unique structural features also make it an attractive candidate for modulating enzyme activity. Enzymes play a pivotal role in numerous biological pathways, and their inhibition or activation can lead to therapeutic benefits. For instance, the fluorenylmethoxycarbonyl group can be used to mask reactive amino groups during synthesis, allowing for controlled release or activation in vivo. This property is particularly useful in designing prodrugs or targeted delivery systems.

In the realm of drug discovery, the synthesis of analogs derived from 4-ethoxy-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid has been explored to optimize its pharmacological profile. By modifying substituents such as the ethoxy group or introducing additional functional groups, researchers can fine-tune its biological activity. For example, studies have shown that altering the length or nature of side chains can significantly impact binding affinity and selectivity towards specific targets.

The compound’s potential applications extend beyond traditional small-molecule drug development. It has been investigated as a building block for more complex molecules, including peptidomimetics and macrocycles. These larger structures often exhibit enhanced stability and improved pharmacokinetic properties, making them more suitable for clinical use. The versatility of 4-ethoxy-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid lies in its ability to serve as a versatile intermediate in synthetic chemistry.

Recent research has also highlighted the importance of understanding the metabolic fate of such compounds. Metabolism plays a critical role in determining the efficacy and safety of drug candidates. Studies using mass spectrometry and high-performance liquid chromatography (HPLC) have provided valuable data on how this compound is processed within biological systems. This information is crucial for predicting potential side effects and optimizing dosing regimens.

The development of novel synthetic methodologies has further enhanced the accessibility of this compound for research purposes. Techniques such as solid-phase peptide synthesis (SPPS) and automated parallel synthesis have enabled high-throughput production of derivatives for screening purposes. These advancements have accelerated the pace of drug discovery by allowing researchers to rapidly explore large libraries of compounds.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing research on this compound. Such partnerships facilitate the sharing of resources, expertise, and data, leading to more efficient discovery processes. The integration of computational modeling with experimental data has allowed for more targeted investigations into its biological activity.

The future prospects for 4-ethoxy-1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoylpyrrolidine-3-carboxylic acid are promising, with ongoing studies exploring its potential in treating various diseases. Its unique structural features make it a valuable tool for developing innovative therapeutics that address unmet medical needs. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a significant role in future pharmaceutical developments.